Cas no 339106-53-5 (2-({2-(3,4,4-Trifluoro-3-butenyl)sulfanylbutanoyl}amino)acetic acid)

• Product Name: 2-({2-(3,4,4-Trifluoro-3-butenyl)sulfanylbutanoyl}amino)acetic acid
• CAS No: 339106-53-5
• CID: 4648892
• Update Time: 2025-10-27

2-({2-(3,4,4-Trifluoro-3-butenyl)sulfanylbutanoyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-(3,4,4-Trifluoro-3-butenyl)sulfanylbutanoyl}amino)acetic acid

Additional information on 2-({2-(3,4,4-Trifluoro-3-butenyl)sulfanylbutanoyl}amino)acetic acid

2-({2-(3,4,4-Trifluoro-3-butenyl)sulfanylbutanoyl}amino)acetic Acid: A Comprehensive Overview

The compound 2-({2-(3,4,4-Trifluoro-3-butenyl)sulfanylbutanoyl}amino)acetic acid, identified by the CAS number 339106-53-5, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a trifluoro-substituted butenyl group attached to a sulfanylbutanoyl moiety, further linked to an aminoacetic acid backbone. The presence of multiple functional groups makes this compound a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of fluorinated compounds like 2-({2-(3,4,4-Trifluoro-3-butenyl)sulfanylbutanoyl}amino)acetic acid in drug discovery and material science. The trifluoro substitution pattern introduces unique electronic and steric properties, which are highly desirable in medicinal chemistry for enhancing bioavailability and pharmacokinetics. For instance, researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules targeting specific receptor systems.

The synthesis of 2-({2-(3,4,4-Trifluoro-3-butenyl)sulfanylbutanoyl}amino)acetic acid involves a multi-step process that combines fluorination techniques with peptide bond formation. The key intermediate, 3,4,4-trifluoro-1-butenyl sulfide, is synthesized via a nucleophilic substitution reaction using appropriate fluoroalkenes. This intermediate is then coupled with aminoacetic acid derivatives to form the final product. The reaction conditions are optimized to ensure high yield and purity, making this compound suitable for large-scale production.

In terms of applications, 2-({2-(3,4,4-Trifluoro-3-butenyl)sulfanylbutanoyl}amino)acetic acid has shown promise in the development of advanced materials. Its sulfur-containing moiety contributes to strong intermolecular interactions, making it an ideal candidate for polymer synthesis. Recent research has demonstrated its use as a monomer in the creation of fluorinated polymers with enhanced thermal stability and mechanical properties. These polymers find applications in high-performance coatings and electronic devices.

The environmental impact of 2-({2-(3,4,4-Trifluoro-3-butenyl)sulfanylbutanoyl}amino)acetic acid has also been a subject of interest. Studies indicate that the compound exhibits low toxicity and biodegradability under controlled conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop sustainable manufacturing processes.

In conclusion, 2-({2-(3,4,4-Trifluoro-3-butenyl)sulfanylbutanoyl}amino)acetic acid, CAS No. 339106-53-5, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in chemical research and development. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing science and technology is expected to grow significantly.